[(3Ar,5S,6aR)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-5-yl]methanesulfonyl chloride

• IUPAC Name: [(3aR,5S,6aR)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-5-yl]methanesulfonyl chloride
• InChI: InChI=1S/C7H11ClO4S/c8-13(9,10)4-5-3-7-6(12-5)1-2-11-7/h5-7H,1-4H2/t5-,6+,7+/m0/s1
• InChI Key: YPYMOHXENVKWAJ-RRKCRQDMSA-N
• Canonical SMILES: C1COC2C1OC(C2)CS(=O)(=O)Cl
• Isomeric SMILES: C1CO[C@H]2[C@@H]1O[C@@H](C2)CS(=O)(=O)Cl
• Molecular Formula: C7H11ClO4S
• Molecular Weight: 226.68 g/mol

Description

Synthesis Analysis

The synthesis of this compound is not well-documented in the available literature. More research is needed to provide a comprehensive synthesis analysis.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the available literature.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Furan sulfonylhydrazones, including compounds related to methanesulfonyl chloride derivatives, have been synthesized and characterized for their inhibition activities against carbonic anhydrase I (hCA I) isoenzyme. These compounds show potential as inhibitors, with studies revealing their structural details and enzyme inhibition parameters, indicating their significance in medicinal chemistry and enzyme inhibition studies (Gündüzalp et al., 2016).

High Yield Synthesis of Furylmethane Derivatives

The use of –SO3H functionalized ionic liquids has been investigated for the clean and high-yield synthesis of tri(furyl)methane derivatives from furfural and furan, indicating the role of methanesulfonyl chloride derivatives in facilitating high-efficiency synthesis processes. This approach significantly suppresses polymer formation, increasing yield and demonstrating the compound's utility in green chemistry and catalysis (Shinde & Rode, 2017).

Catalysis in Energy Storage

Methanesulfonyl chloride forms an ionic liquid with AlCl3, and its electrochemical properties have been studied, particularly in the reversible intercalation of sodium into vanadium pentoxide films. This research highlights the application of methanesulfonyl chloride derivatives in energy storage technologies, providing insights into the development of new materials for batteries (Su, Winnick, & Kohl, 2001).

Molecular Structure Studies

The molecular structure of methane sulfonyl chloride in vapors has been extensively studied, providing foundational knowledge for further chemical synthesis and applications. Understanding these structures is crucial for designing new compounds with desired properties for various scientific applications (Hargittai & Hargittai, 1973).

Mechanism of Action

The mechanism of action for this compound is not well-documented in the available literature.

Safety and Hazards

There is limited information available on the safety and hazards associated with this compound.